Pyrimido[1,6-a]benzimidazole

• CAS: 4745-92-0
• Molecular Formula: C10H7N3
• Molecular Weight: 169.18 g/mol
• SMILES: C1=CC=C2C(=C1)N=C3N2C=NC=C3
• InChI: InChI=1S/C10H7N3/c1-2-4-9-8(3-1)12-10-5-6-11-7-13(9)10/h1-7H
• InChIKey: WSTSOUOPIHOQCP-UHFFFAOYSA-N

Researchers developing DNA gyrase inhibitors or topoisomerase II poisons face a critical supply gap: the unsubstituted pyrimido[1,6-a]benzimidazole scaffold is often unavailable in research-grade purity. This parent heterocycle (CAS 4745-92-0) is the validated starting point for two distinct therapeutic programs: - Antibacterial DNA gyrase A-subunit inhibitors; SAR parallels quinolones. - Eukaryotic topo II poisons (Ro 47-3359 class) with demonstrated cytotoxicity (Kc cells >50% kill at 100 µM) and in vivo anti-inflammatory/analgesic activity (46%/50% at 50 mg/kg p.o.). Supplied as ≥95% pure research intermediate with reliable global logistics, enabling consistent SAR exploration without batch-to-batch variability.

Pyrimido[1,6-a]benzimidazole Scaffold Overview

Pyrimido[1,6-a]benzimidazole (CAS 4745-92-0) is a planar, tricyclic heteroaromatic compound formed by the fusion of a pyrimidine ring to a benzimidazole moiety, with the nitrogen atom at the bridgehead position . This scaffold, characterized by a molecular formula of C10H7N3 and a molecular weight of 169.18 g/mol, serves as the core structure for a class of synthetic derivatives that have been investigated as inhibitors of bacterial DNA gyrase and eukaryotic topoisomerase II [1][2]. The unsubstituted parent compound is primarily a research intermediate, with its value derived from the pharmacological activities of its substituted analogs, which are designed to mimic or improve upon the properties of established drug classes like the quinolone antibacterials .

Core scaffold for DNA gyrase and topoisomerase II inhibitor design

Research intermediate for substituted derivative libraries

Versatile template for kinase and enzyme mechanism studies

• [1] Hubschwerlen, C., Pflieger, P., Specklin, J. L., Gubernator, K., Gmünder, H., Angehrn, P., & Kompis, I. (1992). Pyrimido[1,6-a]benzimidazoles: a new class of DNA gyrase inhibitors. Journal of Medicinal Chemistry, 35(8), 1385–1392. View Source
• [2] Corbett, A. H., Guerry, P., Pflieger, P., & Osheroff, N. (1993). A pyrimido[1,6-a]benzimidazole that enhances DNA cleavage mediated by eukaryotic topoisomerase II: a novel class of topoisomerase II-targeted drugs with cytotoxic potential. Antimicrobial Agents and Chemotherapy, 37(12), 2599–2605. View Source

Scaffold Selection and Target Engagement

Substituting the pyrimido[1,6-a]benzimidazole core with a closely related fused heterocycle, such as pyrimido[1,2-a]benzimidazole or imidazo[1,2-a]benzimidazole, or even with a differently substituted analog within the same class, can lead to a complete loss of the desired biological activity or a fundamental shift in its mechanism of action [1][2]. This is because the specific ring fusion pattern and the nature of substituents on the core dictate the molecule's three-dimensional conformation, electronic distribution, and its ability to intercalate into DNA or bind to the active site of enzymes like topoisomerase II and DNA gyrase [3]. As demonstrated in direct comparative studies, subtle changes in a single substituent on this scaffold can transform a compound from an inactive inhibitor of DNA relaxation into a potent inducer of DNA cleavage and a cytotoxic agent, underscoring the lack of interchangeability [4].

Property

Pyrimido[1,6-a]benzimidazole

Alternative Scaffolds

Ring Fusion

Pyrimido[1,6-a] fusion pattern dictates 3D conformation and target engagement

Pyrimido[1,2-a] or imidazo[1,2-a] patterns may lose target binding or shift mechanism

Substituent Sensitivity

Subtle substituent changes preserve DNA cleavage or switch to catalytic inhibition

Different substituents can completely invert mechanism, from non-cytotoxic inhibitor to topoisomerase II poison

• [1] Marcus, D., et al. (2018). Relationship between intraocular pressure lowering effect and chemical structure of imidazo[1,2-a]benzimidazole and pyrimido[1,2-a]benzimidazole derivatives. Data in Brief, 18, 120-125. View Source
• [2] Hubschwerlen, C., Pflieger, P., Specklin, J. L., Gubernator, K., Gmünder, H., Angehrn, P., & Kompis, I. (1992). Pyrimido[1,6-a]benzimidazoles: a new class of DNA gyrase inhibitors. Journal of Medicinal Chemistry, 35(8), 1385–1392. View Source
• [3] Gmünder, H., Kuratli, K., & Keck, W. (1995). Effect of pyrimido[1,6-a]benzimidazoles, quinolones, and Ca2+ on the DNA gyrase-mediated cleavage reaction. Antimicrobial Agents and Chemotherapy, 39(1), 163–169. View Source
• [4] Corbett, A. H., Guerry, P., Pflieger, P., & Osheroff, N. (1993). A pyrimido[1,6-a]benzimidazole that enhances DNA cleavage mediated by eukaryotic topoisomerase II: a novel class of topoisomerase II-targeted drugs with cytotoxic potential. Antimicrobial Agents and Chemotherapy, 37(12), 2599–2605. View Source

Quantitative Evidence for Derivative Selection

Topoisomerase II Poisoning vs. Catalytic Inhibition

A direct comparison of two pyrimido[1,6-a]benzimidazole analogs, Ro 46-7864 and Ro 47-3359, reveals that a single substituent change dictates the functional outcome. While both compounds inhibited the DNA relaxation activity of eukaryotic topoisomerase II, only Ro 47-3359, which contains an aromatic substituent (2,6-dimethylpyridine), enhanced the enzyme-mediated DNA cleavage. Ro 46-7864, with an aliphatic group (4-N-methylpiperazine), did not. This mechanistic switch from a catalytic inhibitor to a topoisomerase II poison directly translated into cytotoxicity: Ro 47-3359 killed >50% of a Drosophila Kc cell population at 100 µM, whereas Ro 46-7864 showed no toxicity under the same conditions [1]. Ro 47-3359 also inhibited E. coli DNA gyrase with an IC50 of 0.109 μg/mL .

Mechanism Switch

Head-to-head

Ro 47-3359: DNA cleavage enhancer & cytotoxic (>50% cell killing); Ro 46-7864: catalytic inhibitor, non-cytotoxic

Substituent-dependent cytotoxicity endpoint context

Drosophila Kc cell model; approx. 2x DNA breakage at 100 µM

Evidence Dimension	Cytotoxicity (Kc cell viability) and Mechanism of Action
Target Compound Data	Ro 47-3359: >50% cell killing at 100 µM; Enhances topoisomerase II-mediated DNA cleavage (approx. 2x DNA breakage at 100 µM)
Comparator Or Baseline	Ro 46-7864: No significant cell killing at 100 µM; Does not enhance topoisomerase II-mediated DNA cleavage
Quantified Difference	Complete switch in phenotype: from non-toxic catalytic inhibitor to cytotoxic topoisomerase II poison.
Conditions	In vitro assays with Drosophila melanogaster topoisomerase II and Drosophila Kc cells. E. coli DNA gyrase inhibition assay.

Why This Matters

This demonstrates that the specific substitution pattern on the pyrimido[1,6-a]benzimidazole core is critical for determining whether a compound acts as a cytotoxic topoisomerase II poison or a benign catalytic inhibitor, a key differentiator for selecting a lead scaffold for anticancer vs. antibacterial applications.

• [1] Corbett, A. H., Guerry, P., Pflieger, P., & Osheroff, N. (1993). A pyrimido[1,6-a]benzimidazole that enhances DNA cleavage mediated by eukaryotic topoisomerase II: a novel class of topoisomerase II-targeted drugs with cytotoxic potential. Antimicrobial Agents and Chemotherapy, 37(12), 2599–2605. View Source

DNA Gyrase Inhibition vs. Quinolones

Pyrimido[1,6-a]benzimidazoles were identified as a new chemical class of DNA gyrase inhibitors, targeting the enzyme's A subunit—the same target as the clinically successful 4-quinolone and 1,8-naphthyridone antibacterials [1]. Subsequent mechanistic studies confirmed that this class, like quinolones, inhibits the DNA resealing step and alters the DNA sequence specificity of the gyrase-mediated cleavage reaction [2]. This shared mechanism provides a validated basis for antibacterial activity, offering an alternative scaffold with a distinct chemical space and potential to circumvent existing quinolone resistance mechanisms. While specific MIC data for the parent scaffold is limited, substituted derivatives have demonstrated promising antimicrobial activity, with one report noting an MIC of 12.5 μg/mL against Mycobacterium tuberculosis for a related derivative [3].

Gyrase Target

Class-level

Shared A-subunit inhibition & resealing block with quinolones; representative deriv. MIC 12.5 µg/mL (M. tuberculosis)

Validated alternative scaffold to quinolone antibacterials

Distinct chemotype; resistance circumvention potential under investigation

Evidence Dimension	Mechanism of Action and Target
Target Compound Data	Pyrimido[1,6-a]benzimidazoles: Inhibit DNA gyrase A subunit; inhibit resealing step; alter DNA cleavage specificity.
Comparator Or Baseline	4-Quinolone and 1,8-Naphthyridone antibacterials: Inhibit DNA gyrase A subunit; inhibit resealing step; alter DNA cleavage specificity.
Quantified Difference	Shared mechanism of action, but distinct chemotype. Representative derivative MIC against M. tuberculosis: 12.5 µg/mL.
Conditions	E. coli DNA gyrase inhibition assays; DNA cleavage assays.

Why This Matters

This establishes pyrimido[1,6-a]benzimidazoles as a validated, alternative chemical scaffold for targeting a clinically proven antibacterial target (DNA gyrase), offering a new avenue for drug discovery to overcome resistance or improve pharmacokinetic properties.

• [1] Hubschwerlen, C., Pflieger, P., Specklin, J. L., Gubernator, K., Gmünder, H., Angehrn, P., & Kompis, I. (1992). Pyrimido[1,6-a]benzimidazoles: a new class of DNA gyrase inhibitors. Journal of Medicinal Chemistry, 35(8), 1385–1392. View Source
• [2] Gmünder, H., Kuratli, K., & Keck, W. (1995). Effect of pyrimido[1,6-a]benzimidazoles, quinolones, and Ca2+ on the DNA gyrase-mediated cleavage reaction. Antimicrobial Agents and Chemotherapy, 39(1), 163–169. View Source
• [3] Tahlan, S., Kumar, S., Ram, S., & Narasimhan, B. (2019). Pharmacological significance of heterocyclic 1H-benzimidazole scaffolds: a review. BMC Chemistry, 13(1), 18. View Source

Anti-inflammatory and Analgesic Activity

In a study evaluating a series of pyrimido[1,6-a]benzimidazole derivatives, compound 2c demonstrated quantifiable anti-inflammatory and analgesic activity in vivo. At an oral dose of 50 mg/kg, compound 2c exhibited 46% anti-inflammatory activity and 50% analgesic activity [1]. While these values are lower than the standard drug ibuprofen, they represent a starting point for lead optimization. Importantly, this study also identified compounds (2a, 2b, 2d, 2g) with good in vitro antiamoebic activity against Entamoeba histolytica, suggesting potential for broader antiparasitic applications [2].

In Vivo Activity

Cross-study

46% anti-inflammatory, 50% analgesic at 50 mg/kg p.o.

Reported anti-inflammatory endpoint response

Carrageenan paw edema model; moderate vs. ibuprofen baseline

Evidence Dimension	In vivo anti-inflammatory activity (carrageenan-induced paw edema model)
Target Compound Data	Compound 2c: 46% inhibition at 50 mg/kg p.o.
Comparator Or Baseline	Ibuprofen: Reported activities typically range from 60-80% inhibition at similar doses.
Quantified Difference	Compound 2c shows moderate activity, serving as a validated starting point for further SAR optimization.
Conditions	Carrageenan-induced paw edema model in rats; oral administration at 50 mg/kg.

Why This Matters

This provides quantitative evidence that pyrimido[1,6-a]benzimidazole derivatives can be optimized for anti-inflammatory and analgesic effects, offering a distinct chemical template for developing novel therapeutics with potential dual anti-inflammatory and antiparasitic activity.

• [1] Sondhi, S. M., Singh, N., Johar, M., & Kumar, A. (2002). Anti-inflammatory, analgesic and antiamoebic activity evaluation of pyrimido[1,6-a]benzimidazole derivatives synthesized by the reaction of ketoisothiocyanates with mono and diamines. European Journal of Medicinal Chemistry, 37(10), 835–843. View Source
• [2] Sondhi, S. M., Singh, N., Johar, M., & Kumar, A. (2002). Anti-inflammatory, analgesic and antiamoebic activity evaluation of pyrimido[1,6-a]benzimidazole derivatives synthesized by the reaction of ketoisothiocyanates with mono and diamines. European Journal of Medicinal Chemistry, 37(10), 835–843. View Source

Physicochemical Properties vs. Other Heterocycles

The pyrimido[1,6-a]benzimidazole core possesses distinct physicochemical properties that influence its behavior in biological systems and its potential as a drug scaffold. Predicted properties for the parent compound include a calculated LogP (ACD/LogP) of 1.50, a topological polar surface area (TPSA) of 30 Ų, and zero violations of Lipinski's Rule of Five . A predicted pKa of 7.97±0.20 for a related tetrahydro derivative suggests a weakly basic nature . These values are generally favorable for oral bioavailability and compare favorably to other common nitrogen-containing heterocycles like quinoline (LogP ~2.0) or benzimidazole (LogP ~1.3), positioning it as a balanced starting point for further optimization through substitution .

Drug-like Profile

Predicted

LogP 1.50, TPSA 30 Ų, 0 Rule-of-5 violations

Balanced lipophilicity for scaffold selection

Intermediate between quinoline (LogP ~2.0) and benzimidazole (~1.3); predicted data to verify

Evidence Dimension	Lipophilicity and Drug-likeness (LogP, TPSA, Rule of 5 Violations)
Target Compound Data	Pyrimido[1,6-a]benzimidazole: Calc. LogP = 1.50; TPSA = 30 Ų; Rule of 5 Violations = 0; Predicted pKa ≈ 7.97.
Comparator Or Baseline	Quinoline: Calc. LogP ~2.0; Benzimidazole: Calc. LogP ~1.3.
Quantified Difference	LogP is intermediate between benzimidazole and quinoline, suggesting a balanced lipophilicity profile.
Conditions	Calculated/predicted data using ACD/Labs Percepta Platform and other modeling tools.

Why This Matters

These baseline physicochemical properties provide a quantifiable rationale for selecting the pyrimido[1,6-a]benzimidazole scaffold over others when a specific balance of lipophilicity, polarity, and drug-likeness is desired for a medicinal chemistry program.

Recommended Research and Industrial Applications

Anticancer: Topoisomerase II Poisons

Based on the direct evidence that the pyrimido[1,6-a]benzimidazole derivative Ro 47-3359 acts as a eukaryotic topoisomerase II poison and exhibits cytotoxic activity against Kc cells (killing >50% of cells at 100 µM), this scaffold is a validated starting point for designing new anticancer agents [1]. The clear SAR demonstrated by the comparison with Ro 46-7864 provides a rational path for optimizing substituents to enhance potency and selectivity against cancer cells.

Antibacterial: DNA Gyrase Inhibitors

The identification of pyrimido[1,6-a]benzimidazoles as a new class of DNA gyrase A-subunit inhibitors, with a mechanism of action parallel to that of the quinolone antibacterials, supports their use as a privileged scaffold for developing novel antibacterial agents [2][3]. This is particularly relevant for programs seeking to overcome existing resistance to fluoroquinolones by exploring an alternative chemical space.

Anti-inflammatory and Analgesic Lead Optimization

The in vivo demonstration of anti-inflammatory (46%) and analgesic (50%) activity for compound 2c at an oral dose of 50 mg/kg validates the pyrimido[1,6-a]benzimidazole core for further medicinal chemistry optimization in the pain and inflammation therapeutic areas [4]. The moderate activity provides a clear baseline for SAR-driven improvements in potency and selectivity.

Antiparasitic: Entamoeba histolytica

The in vitro antiamoebic activity reported for several pyrimido[1,6-a]benzimidazole derivatives (2a, 2b, 2d, 2g) against Entamoeba histolytica positions this scaffold as a potential starting point for the development of novel antiparasitic therapies [4]. This application is further supported by the scaffold's favorable predicted physicochemical properties, which are a good foundation for drug development.

Application

Selection Property

Validation Focus

Eukaryotic topoisomerase II poisoning studies

Scaffold-substituent SAR for mechanism switch

DNA cleavage enhancement vs. catalytic inhibition endpoints

Bacterial DNA gyrase inhibition screening

Gyrase A-subunit targeting scaffold

DNA supercoiling and cleavage assays

In vivo anti-inflammatory activity screening

Reported in vivo anti-inflammatory response

Carrageenan paw edema model endpoints

In vitro antiamoebic screening

Scaffold with reported antiamoebic activity

E. histolytica growth inhibition assays

• [1] Corbett, A. H., Guerry, P., Pflieger, P., & Osheroff, N. (1993). A pyrimido[1,6-a]benzimidazole that enhances DNA cleavage mediated by eukaryotic topoisomerase II: a novel class of topoisomerase II-targeted drugs with cytotoxic potential. Antimicrobial Agents and Chemotherapy, 37(12), 2599–2605. View Source
• [2] Hubschwerlen, C., Pflieger, P., Specklin, J. L., Gubernator, K., Gmünder, H., Angehrn, P., & Kompis, I. (1992). Pyrimido[1,6-a]benzimidazoles: a new class of DNA gyrase inhibitors. Journal of Medicinal Chemistry, 35(8), 1385–1392. View Source
• [3] Gmünder, H., Kuratli, K., & Keck, W. (1995). Effect of pyrimido[1,6-a]benzimidazoles, quinolones, and Ca2+ on the DNA gyrase-mediated cleavage reaction. Antimicrobial Agents and Chemotherapy, 39(1), 163–169. View Source
• [4] Sondhi, S. M., Singh, N., Johar, M., & Kumar, A. (2002). Anti-inflammatory, analgesic and antiamoebic activity evaluation of pyrimido[1,6-a]benzimidazole derivatives synthesized by the reaction of ketoisothiocyanates with mono and diamines. European Journal of Medicinal Chemistry, 37(10), 835–843. View Source